Cas no 2680799-08-8 ((1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide)

• Product Name: (1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide
• CAS No: 2680799-08-8
• MF: C₆H₁₀F₃NO₃S
• MW: 233.208711147308
• CID: 5649128
• PubChem ID: 165894357
• Update Time: 2025-10-21

(1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide
• 2580219-81-2
• 2680799-08-8
• (1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide
• EN300-28275710
• EN300-27734094
• 3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide
• EN300-28275709
• 2680729-66-0

• Inchi： 1S/C6H10F3NO3S/c1-13-5(6(7,8)9)2-4(3-5)14(10,11)12/h4H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： SZFMJKFVRJYNBH-UHFFFAOYSA-N
• SMILES： S(C1CC(C(F)(F)F)(C1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 233.03334884g/mol
• Monoisotopic Mass: 233.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide

Compound CAS No. 2680799-08-8: (1R,3R)-3-Methoxy-3-(Trifluoromethyl)cyclobutane-1-Sulfonamide

The compound (1R,3R)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide (CAS No. 2680799-08-8) is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various pharmaceutical applications. The cyclobutane ring system in this molecule contributes to its rigid structure, while the methoxy and trifluoromethyl substituents enhance its electronic and steric properties, making it a valuable compound in drug design and synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its sulfonamide group is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor interactions. The trifluoromethyl group, a common substituent in medicinal chemistry, adds lipophilicity and stability to the molecule, enhancing its pharmacokinetic profile. Furthermore, the methoxy group introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.

The synthesis of (1R,3R)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as ring-closing metathesis and stereo-selective substitution reactions to achieve the desired stereochemistry. The stereochemical integrity of the molecule is critical for its biological activity, as demonstrated by recent studies that correlate specific stereochemical configurations with enhanced binding affinities to target proteins.

In terms of applications, this compound has shown promise in the field of drug discovery, particularly in targeting enzymes involved in inflammatory and immune-related diseases. Its ability to modulate key signaling pathways makes it a candidate for the development of anti-inflammatory and immunomodulatory agents. Additionally, the compound's unique structure has been explored for its potential in cancer therapy, where it has demonstrated selective cytotoxicity against certain cancer cell lines.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with high accuracy. Molecular docking studies have revealed that the sulfonamide group plays a pivotal role in stabilizing interactions with target proteins. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, shedding light on its reactivity and stability under various conditions.

The environmental impact of this compound has also been a subject of recent research. Studies on its biodegradation pathways have shown that it exhibits moderate persistence in aquatic environments, raising concerns about its long-term ecological effects. However, ongoing efforts are focused on developing sustainable synthesis routes and eco-friendly formulations to mitigate these risks.

In conclusion, (1R,3R)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonamide (CAS No. 2680799-08-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it a valuable asset in the pursuit of novel therapeutic agents. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in advancing medical science.